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Compound of Interest

Compound Name: 1,1-Diphenylhydrazine

Cat. No.: B1198277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling protocols for 1,1-
diphenylhydrazine and its hydrochloride salt, intended for use by professionals in research

and development environments. Adherence to these guidelines is critical for ensuring

personnel safety and minimizing environmental impact.

Chemical Identification and Physical Properties
1,1-Diphenylhydrazine is a synthetic chemical primarily used as an intermediate in the

production of pharmaceuticals, dyes, and agrochemicals.[1] It is structurally isomeric with 1,2-

diphenylhydrazine, and this difference in structure significantly impacts their chemical

properties.[2] The hydrochloride salt is also commonly used in laboratory settings.
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Property Value Source(s)

Chemical Name 1,1-Diphenylhydrazine [3]

Synonyms
N,N-Diphenylhydrazine, α,α-

Diphenylhydrazine
[2]

CAS Number 530-50-7 [3]

Molecular Formula C₁₂H₁₂N₂ [3]

Molecular Weight 184.24 g/mol [3]

Appearance Yellow solid/crystals or liquid [4]

Melting Point ~50.5 °C [2]

Boiling Point ~308.2 °C [2]

Vapor Pressure 4.9 x 10⁻⁴ mm Hg at 25°C [4]

Solubility

Insoluble in water.[5] The

hydrochloride salt is generally

soluble in water and other

polar solvents.[6]

Hazard Identification and Toxicological Data
1,1-Diphenylhydrazine and its salts are hazardous substances that pose significant health

risks upon exposure. The primary routes of exposure are inhalation, skin contact, and

ingestion. The hydrochloride salt is classified as harmful if swallowed, harmful in contact with

skin, and harmful if inhaled.[7] It is also known to cause skin and serious eye irritation.[7]
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Parameter Value Species Source(s)

LD50 (Oral) Data not available - [7]

LD50 (Dermal) Data not available - [7]

LC50 (Inhalation) Data not available - [7]

Carcinogenicity

Suspected human

carcinogen (as a

hydrazine)

- [8]

Note: While specific LD50/LC50 data for 1,1-diphenylhydrazine is not readily available in the

searched literature, hydrazines as a class of compounds are known to be toxic and

carcinogenic.[8][9]

GHS Hazard Classifications for 1,1-Diphenylhydrazine Hydrochloride[7][10]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 1B/2)

Serious Eye Damage/Eye Irritation (Category 2)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1,1-diphenylhydrazine. The

following diagram outlines the recommended PPE selection based on the nature of the work

being performed.
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Personal Protective Equipment (PPE) for 1,1-Diphenylhydrazine

Task Assessment

Low Hazard
(e.g., handling sealed containers)

Low potential for exposure

Moderate Hazard
(e.g., weighing, preparing solutions in a fume hood)

Controlled handling

High Hazard
(e.g., potential for splashing, heating, large quantities)

High potential for exposure

Minimum PPE:
- Safety glasses with side shields

- Lab coat
- Nitrile or neoprene gloves

Standard PPE:
- Chemical splash goggles
- Flame-resistant lab coat

- Double-gloving (nitrile or neoprene)
- Work within a certified chemical fume hood

Enhanced PPE:
- Face shield in addition to goggles

- Chemical-resistant apron
- Butyl rubber gloves

- Consider respiratory protection (consult EHS)

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1,1-diphenylhydrazine.

Handling and Storage Procedures
Proper handling and storage are crucial to minimize the risk of exposure and chemical

incidents.

Handling:

Always handle 1,1-diphenylhydrazine and its salts within a certified chemical fume hood.[8]

Avoid the formation of dust and aerosols.

Use spark-proof tools and explosion-proof equipment.[11]

Ground and bond containers when transferring material.[11]

Avoid contact with skin, eyes, and clothing.[11]
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Wash hands thoroughly after handling.[11]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]

Keep away from incompatible materials such as oxidizing agents, acids, metal oxides, and

hydrogen peroxide.[12] Contact with these can lead to ignition and explosion.[12]

Storage under an inert atmosphere (e.g., nitrogen) is recommended.[11]

Store in a designated, labeled area for particularly hazardous substances.[9]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 1,1-
diphenylhydrazine.

Spill Response
The following workflow outlines the steps to be taken in the event of a spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/SafetyHandlingTDS.pdf.coredownload.pdf
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/SafetyHandlingTDS.pdf.coredownload.pdf
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_HydrazineOtherCorrosiveFlammablePHS_Reviewed.pdf
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,1-Diphenylhydrazine Spill Response Workflow

Small Spill Cleanup

Spill Occurs

Assess the Spill

Small Spill
(manageable by lab personnel)

Contained and small volume

Large Spill
(requires emergency services)

Large volume or uncontained

Don appropriate PPE
(respirator may be needed) Evacuate the area immediately

Notify Emergency Services
(e.g., 911, EHS)Contain the spill with absorbent material

Carefully collect the material into a sealed container

Decontaminate the area

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Emergency spill response workflow for 1,1-diphenylhydrazine.
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First Aid Measures
General Advice: Move the victim to fresh air and seek immediate medical attention.[7] Provide

the Safety Data Sheet (SDS) to the medical personnel.

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[7]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Ingestion: DO NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7]

Experimental Protocols and Workflows
While specific experimental protocols are highly dependent on the reaction being performed, a

general workflow for the safe use of 1,1-diphenylhydrazine as a reagent is outlined below. It is

used as a crucial intermediate in the synthesis of various organic molecules.[1][13]

Experimental Workflow: General Use in Synthesis
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General Laboratory Workflow for Using 1,1-Diphenylhydrazine

1. Pre-reaction Preparation

2. Weighing and Transfer
Review SDS and procedure.

Prepare all necessary equipment and reagents.
Ensure fume hood is operational.

3. Reaction Setup and Execution
Don full PPE.

Weigh the solid in the fume hood.
Transfer carefully to the reaction vessel.

4. Reaction Workup and Quenching
Set up the reaction under an inert atmosphere if required.

Add reagents slowly and control temperature.
Monitor the reaction progress.

5. Product Purification Quench the reaction carefully, being mindful of potential exotherms.
Perform extractions and washes in the fume hood.

6. Waste Disposal
Purify the product using appropriate methods

(e.g., chromatography, recrystallization).
Handle purified product with care.

Segregate all waste streams (solid, liquid, contaminated PPE).
Label waste containers clearly.

Follow institutional hazardous waste disposal procedures.

Click to download full resolution via product page

Caption: A generalized workflow for the use of 1,1-diphenylhydrazine in a synthesis

experiment.
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Example Experimental Consideration: Formation of Hydrazones

A common reaction involving hydrazine derivatives is the condensation reaction with aldehydes

or ketones to form hydrazones.[14][15] This typically involves reacting the carbonyl compound

with the hydrazine in a suitable solvent, often with acid catalysis.[14] The resulting hydrazone

derivative is often a crystalline solid that can be purified by recrystallization.[14][15] All steps of

this process, from weighing the 1,1-diphenylhydrazine to filtering the final product, must be

conducted with the safety precautions outlined in this guide.

Disposal Considerations
All waste containing 1,1-diphenylhydrazine must be treated as hazardous.

Collect waste in designated, properly labeled, and sealed containers.

Do not mix with incompatible waste streams.

Contaminated labware, PPE, and spill cleanup materials must also be disposed of as

hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific procedures.[11]

This technical guide is intended to provide a framework for the safe handling of 1,1-
diphenylhydrazine. It is not a substitute for a thorough risk assessment of specific

experimental procedures. Always consult the Safety Data Sheet and your institution's safety

protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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